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Compound of Interest

Compound Name: Cibalgin

Cat. No.: B1197522

IMMEDIATE SAFETY AND LOGISTICAL INFORMATION

This document provides essential procedural guidance for the safe and compliant disposal of
Cibalgin and its constituent active ingredients within a research laboratory setting. Adherence
to these protocols is critical to ensure personnel safety, environmental protection, and
regulatory compliance. Cibalgin is a combination drug, and its proper disposal depends on its
specific formulation, which may contain propyphenazone, drofenine, phenazone (antipyrine),
and potentially codeine, a controlled substance.

Hazard Identification and Waste Classification

Prior to disposal, it is imperative to classify the waste stream. Pharmaceutical waste disposal is
regulated by the Environmental Protection Agency (EPA) and, in the case of controlled
substances, the Drug Enforcement Administration (DEA).

Key Active Ingredients in Cibalgin Formulations:
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] . o Key Disposal
Active Ingredient Common Classification . .
Considerations

) ) Treat as a chemical waste.
Non-steroidal anti- ) o
Propyphenazone ) Incineration is the preferred
inflammatory drug (NSAID) ]
method of disposal.[1]

Segregate into solid and liquid
Drofenine Hydrochloride Antispasmodic hazardous waste. Do not

dispose of down the drain.[2]

Manage as a chemical waste
o ) ] ] to be disposed of in
Phenazone (Antipyrine) Analgesic and antipyretic ]
accordance with local, state,

and federal regulations.[3]

Subject to stringent DEA

o ] regulations. Disposal must be
] Opioid analgesic (Controlled
Codeine handled through a DEA-
Substance) ) o
registered reverse distributor.

[4151(6]

Standard Operating Procedure for Cibalgin Disposal

This protocol outlines the step-by-step process for the disposal of Cibalgin from a laboratory
setting. This procedure should be conducted in conjunction with your institution's
Environmental Health and Safety (EHS) office.

Experimental Protocol: Disposal of Non-Controlled Cibalgin Formulations

e Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles,
gloves, and a lab coat.

o Waste Segregation:

o Solid Waste: Collect unused or expired Cibalgin tablets, contaminated weighing papers,
and other solid materials in a designated, sealed, and clearly labeled hazardous waste
container.[2]
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o Liquid Waste: Solutions containing Cibalgin should be disposed of in a designated
hazardous liquid waste container. Do not pour down the drain.[2]

o Contaminated Labware: Decontaminate glassware by rinsing with a suitable solvent (e.g.,
ethanol or acetone) and collect the rinsate as hazardous liquid waste. Disposable labware
that has come into contact with Cibalgin should be placed in the solid hazardous waste
container.[2]

» Container Labeling: All waste containers must be clearly labeled with "Hazardous Waste,"
the full chemical name(s) of the active ingredients (e.g., "Propyphenazone waste"), and
associated hazard warnings.

o Storage: Store hazardous waste in a designated, secure area away from incompatible
materials, pending collection by a certified hazardous waste disposal service.

» Disposal: Arrange for the collection and disposal of the hazardous waste through your
institution's EHS office or a licensed chemical waste disposal company. The preferred
method of destruction for pharmaceutical waste is incineration.[1]

Experimental Protocol: Disposal of Codeine-Containing Cibalgin Formulations

o DEA Registration: The Principal Investigator (Pl) must have a current DEA registration to
handle controlled substances.[7]

e Secure Storage: Unwanted or expired codeine-containing Cibalgin must be stored in a
securely locked, substantially constructed cabinet or safe, compliant with DEA regulations.

« Initiate Disposal Process: Contact your institution's EHS office to initiate the disposal process
for a controlled substance. They will coordinate with a DEA-registered reverse distributor.[4]

[5][6]
o Documentation:

o For Schedule IlI-V substances like codeine, a transfer invoice is typically used. For
Schedule | and Il substances, a DEA Form 222 is required.[5][8]
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o Maintain meticulous records of the disposal, including the drug name, quantity, and date of
transfer to the reverse distributor. These records must be kept for a minimum of two years.

[5]

e Transfer to Reverse Distributor: The transfer of the controlled substance waste to the reverse
distributor must be handled in accordance with all DEA regulations.

Cibalgin Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of

Cibalgin in a laboratory setting.
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Cibalgin Disposal Workflow

Start: Unwanted Cibalgin

No Yes

A

/

Does the Cibalgin formulation contain Codeine?

Non-Controlled Substance Dijsposal

Segregate into Solid and Liquid Hazardous Waste

Label Containers as 'Hazardous Waste' with Chemical Names

Store in a Secure, Designated Area

Contact EHS for Pickup by a Licensed Waste Contractor

Disposal via Incineration

Yes

Controlled Sybstance Disposal (DEA Regulated)

Store in a DEA-Compliant Locked Cabinet/Safe

Contact EHS to Arrange for a Reverse Distributor

Complete Required DEA Paperwork (e.g., Invoice/Form 222)

Transfer Waste to the DEA-Registered Reverse Distributor

Maintain Disposal Records for at least 2 Years

Click to download full resolution via product page

Caption: Decision workflow for the disposal of Cibalgin based on its formulation.
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Disclaimer: These procedures are a general guide. Always consult your institution's specific
safety and disposal protocols and comply with all applicable local, state, and federal
regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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